N-(3,5-dimethylphenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-12-8-13(2)10-14(9-12)19-17(22)11-21-18(23)6-5-15(20-21)16-4-3-7-24-16/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: KQFQTDSNTHXYTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3)C
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide, also known as DPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Research on dihydropyridazinone derivatives, similar in structure to the chemical , has led to the discovery of potent cardiotonic agents, showcasing the significance of such compounds in developing cardiovascular medications (Robertson et al., 1986).
• The synthesis of novel pyridazine, thieno(2,3-c)pyridazine, and pyrimidothienopyridazine derivatives, bearing sulfonamido moieties, indicates the compound's utility in creating antimicrobial agents (Al-Kamali & Al-Hazmi, 2014).
• Studies on novel pyridine and fused pyridine derivatives, starting from compounds structurally similar to the one , have shown potential in creating antimicrobial and antioxidant agents, underscoring the broad utility of these compounds in pharmaceutical research (Flefel et al., 2018).

Biological Activities and Potential Applications

• The exploration of pyridine derivatives as insecticides highlights the potential of structurally related compounds in developing new, potent agricultural chemicals with specific action against pests (Bakhite et al., 2014).
• Synthesis and evaluation of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have shown anti-inflammatory activity, illustrating the therapeutic potential of compounds with similar structural features (Sunder & Maleraju, 2013).